Cas no 116374-66-4 (1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-)

• Product Name: 1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-
• CAS No: 116374-66-4
• MF: C₁₈H₁₉FN₄O₂
• MW: 342.367467164993
• CID: 205084
• PubChem ID: 146589
• Update Time: 2025-04-19

1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine,N3-(4-fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-
• 1,3-propanediamine, N~3~-(4-fluoro-1-nitro-9-acridinyl)-N~1~,N~1~-dimethyl-
• N'-(4-Fluoro-1-nitroacridin-9-yl)-N,N-dimethylpropane-1,3-diamine
• 1,3-Propanediamine, N,N-dimethyl-N'-(4-fluoro-1-nitro-9-acridinyl)-
• 1,3-PROPANEDIAMINE, N3-(4-FLUORO-1-NITRO-9-ACRIDINYL)-N1,N1-DIMETHYL-
• CCRIS 3389
• 1,3-Propanediamine, N'-(4-fluoro-1-nitro-9-acridinyl)-N,N-dimethyl-
• CHEMBL103310
• N'-(4-Fluoro-1-nitro-9-acridinyl)-N,N-dimethyl-1,3-propanediamine
• N,N-Dimethyl-N'-(4-fluoro-1-nitro-9-acridinyl)-1,3-propanediamine
• NZP3REA98A
• N3-(4-Fluoro-1-nitro-9-acridinyl)-N1,N1-dimethyl-1,3-propanediamine
• UNII-NZP3REA98A
• DTXSID00903562
• 116374-66-4
• BRN 4208914
• Q27893347

• Inchi： 1S/C18H19FN4O2/c1-22(2)11-5-10-20-17-12-6-3-4-7-14(12)21-18-13(19)8-9-15(16(17)18)23(24)25/h3-4,6-9H,5,10-11H2,1-2H3,(H,20,21)
• InChI Key： KJZXYAAANXOWCW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C1=NC1C=CC=CC=1C=2NCCCN(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 342.14937
• Monoisotopic Mass: 342.149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 526.6°Cat760mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.682
• PSA: 71.3